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Experimental Solubility Data

The table below compiles the experimental solubility data for glycine and DL-serine in different electrolyte

solutions, expressed as mole fraction, from multiple studies conducted at 298.15 K (25°C).

Amino
Acid

Solvent
System

Solubility (Mole Fraction) Citation

Glycine Pure Water 0.2499 (~ 249.9 g/L) [1]

Glycine Aqueous NaF Decreases with increasing NaF concentration [2]

Glycine Aqueous KF Decreases with increasing KF concentration [2]

DL-Serine Aqueous NaF Decreases with increasing NaF concentration [2]

DL-Serine Aqueous KF Decreases with increasing KF concentration [2]

Glycine Aqueous NaCl Decreases with increasing NaCl concentration [3]

Glycine Aqueous KCl Decreases with increasing KCl concentration [3]

DL-Serine Aqueous NaCl Decreases with increasing NaCl concentration [3]

DL-Serine Aqueous KCl Decreases with increasing KCl concentration [3]
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Amino
Acid

Solvent
System

Solubility (Mole Fraction) Citation

Glycine Aqueous NaBr Experiences "salting-in" (increased solubility) at low salt

concentrations [4]

DL-Serine Aqueous NaBr Experiences "salting-in" (increased solubility) at low salt

concentrations [4]

Key Comparative Insights:

General Solubility Order: Across the studied systems, glycine exhibits a higher saturated
solubility than DL-serine [2] [5].

Salt Ion Effects: The solubility of both amino acids is generally higher in potassium salt (K⁺)
solutions than in sodium salt (Na⁺) solutions at the same concentration [2] [5] [3]. This is often

attributed to the smaller size and stronger hydrating ability of the Na⁺ ion, which can make water less
available to solubilize the amino acid (a "salting-out" effect).

Anion Effects: While many salts decrease solubility, bromine salts (NaBr, KBr) can cause a slight
increase in solubility ("salting-in effect") at lower concentrations [4].

Detailed Experimental Protocols

The reliability of the data is supported by well-established experimental methods. Here are the details of the

key protocols used in the cited research:

Gravimetric Method

This method was used in studies involving sodium fluoride (NaF) and potassium fluoride (KF) [2] [4].

Objective: To determine the saturated solubility of amino acids in various aqueous electrolyte

solutions.
Procedure:

Prepare aqueous solutions of the salt (e.g., NaF, KF) at known concentrations.
Add an excess of the amino acid (glycine or DL-serine) to the salt solutions.

Agitate the mixture in a thermostatic water bath at a constant temperature (298.15 K) until
equilibrium is reached, ensuring the solution is fully saturated.
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After equilibrium, withdraw a known volume of the clear, saturated solution without disturbing

the solid phase.
Transfer this aliquot to a pre-weighed petri dish and evaporate the water to complete dryness in

an oven.
Weigh the petri dish with the dried solute to determine the mass of the dissolved amino acid.

Data Analysis: The solubility is calculated from the mass of the solute and the volume of the solution,
typically reported in moles per kilogram of solvent or as a mole fraction.

Formol Titrimetry Method

This method was used in studies involving NaCl and KCl solutions [5] [3].

Objective: To determine solubility by quantifying the amino group of the dissolved amino acid.

Procedure:
Similar to the gravimetric method, a saturated solution of the amino acid is prepared in the

desired electrolyte medium at a constant temperature.
A precise aliquot of the clear, saturated solution is mixed with a neutralized formaldehyde

solution.
The formaldehyde reacts with the amino group, forming a methylol derivative and releasing an

equivalent amount of H⁺ ions.
The released H⁺ ions are then titrated with a standard sodium hydroxide (NaOH) solution using

a pH meter or an indicator to determine the endpoint.
Data Analysis: The amount of NaOH used in the titration is directly related to the concentration of the

amino acid in the saturated solution. The solubility is calculated based on the volume and
concentration of the titrant.

Context: Serine-Glycine-One-Carbon Metabolic
Pathway

The interest in these two amino acids extends beyond their physicochemical properties. In cancer research,

the Serine-Glycine-One-Carbon (SGOC) metabolic pathway is a key focus, as it is often hyperactivated

in tumors [6] [7]. The following diagram illustrates the close metabolic relationship between serine and

glycine, which is crucial for understanding their biological significance.
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This diagram shows how serine can be synthesized from glucose and subsequently converted to glycine,

donating a one-carbon unit to the folate cycle that fuels processes vital for rapid cancer cell proliferation,

such as nucleotide synthesis [6] [7].

Summary for Researchers
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In summary, for researchers and drug development professionals:

Glycine is more soluble than DL-serine across various aqueous electrolyte environments, a critical
factor in designing purification or formulation processes [2] [5].

The choice of salt can be used to modulate solubility, with K⁺ salts generally favoring higher
solubility than Na⁺ salts [2] [3].

The close metabolic relationship between serine and glycine in the SGOC pathway underscores
why these two molecules are often studied together in a biological context [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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